Cas no 1580-53-6 (Benzoic acid, 2-benzoyl-3-fluoro-)

Benzoic acid, 2-benzoyl-3-fluoro- structure
1580-53-6 structure
Product Name:Benzoic acid, 2-benzoyl-3-fluoro-
CAS No:1580-53-6
MF:C14H9FO3
MW:244.217867612839
CID:1336189
PubChem ID:69335191
Update Time:2025-04-20

Benzoic acid, 2-benzoyl-3-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-benzoyl-3-fluoro-
    • 1580-53-6
    • benzoic acid,2-benzoyl-3-fluoro-
    • SCHEMBL5158216
    • Inchi: 1S/C14H9FO3/c15-11-8-4-7-10(14(17)18)12(11)13(16)9-5-2-1-3-6-9/h1-8H,(H,17,18)
    • InChI Key: CPILDFMLLCHUSE-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C(=O)O)=C1C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 244.05357
  • Monoisotopic Mass: 244.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: 2.9

Experimental Properties

  • PSA: 54.37
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